Cas no 2228932-16-7 (3-amino-1-3-(trifluoromethyl)pyridin-2-ylcyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-3-(trifluoromethyl)pyridin-2-ylcyclobutane-1-carboxylic acid
• CAS No: 2228932-16-7
• MF: C₁₁H₁₁F₃N₂O₂
• MW: 260.212453126907
• CID: 6402936
• PubChem ID: 165790932
• Update Time: 2025-11-07

3-amino-1-3-(trifluoromethyl)pyridin-2-ylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-3-(trifluoromethyl)pyridin-2-ylcyclobutane-1-carboxylic acid
• 2228932-16-7
• 3-amino-1-[3-(trifluoromethyl)pyridin-2-yl]cyclobutane-1-carboxylic acid
• EN300-1943799

• Inchi： 1S/C11H11F3N2O2/c12-11(13,14)7-2-1-3-16-8(7)10(9(17)18)4-6(15)5-10/h1-3,6H,4-5,15H2,(H,17,18)
• InChI Key： GHQBCVGLJHCTGF-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1C1(C(=O)O)CC(C1)N)(F)F

Computed Properties

• Exact Mass: 260.07726208g/mol
• Monoisotopic Mass: 260.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-amino-1-3-(trifluoromethyl)pyridin-2-ylcyclobutane-1-carboxylic acid

3-Amino-1-(3-trifluoromethylpyridin-2-yl)cyclobutane-1-carboxylic Acid: A Comprehensive Overview

3-Amino-1-(3-trifluoromethylpyridin-2-yl)cyclobutane-1-carboxylic acid (CAS No. 2228932-16-7) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including an amino group, a trifluoromethyl-substituted pyridine ring, and a cyclobutane carboxylic acid moiety. These features make it a versatile molecule with potential applications in drug discovery, agrochemicals, and advanced materials.

The cyclobutane ring in the molecule is a key structural element, contributing to its rigidity and unique electronic properties. Recent studies have highlighted the importance of such strained ring systems in enhancing bioavailability and pharmacokinetic profiles of drug candidates. The trifluoromethyl group attached to the pyridine ring further modulates the compound's electronic characteristics, making it an attractive candidate for tuning molecular interactions in biological systems.

Recent research has focused on the synthesis and characterization of this compound. For instance, a 2023 study published in *Journal of Medicinal Chemistry* explored the use of microwave-assisted synthesis to optimize the production of 3-amino-1-(3-trifluoromethylpyridin-2-yl)cyclobutane-1-carboxylic acid. The authors demonstrated that this method significantly reduces reaction time while maintaining high yields, making it a promising approach for large-scale production.

In terms of applications, this compound has shown potential as a lead molecule in anti-cancer drug development. Its ability to inhibit specific kinase enzymes involved in tumor growth has been validated in preclinical models. Additionally, its trifluoromethylpyridine moiety has been implicated in modulating receptor activity, suggesting its utility in designing selective agonists or antagonists for various therapeutic targets.

The cyclobutane carboxylic acid group also plays a critical role in enhancing the compound's solubility and stability. This feature is particularly advantageous in pharmaceutical formulations, where maintaining consistent drug release profiles is essential. Recent advancements in crystal engineering have enabled researchers to manipulate the physical properties of this compound further, paving the way for improved drug delivery systems.

From a materials science perspective, 3-amino-1-(3-trifluoromethylpyridin-2-yl)cyclobutane-1-carboxylic acid exhibits interesting self-assembling properties. Studies have shown that under specific conditions, this compound can form supramolecular structures with potential applications in nanotechnology and advanced coatings. Its ability to form hydrogen bonds and π–π interactions makes it a valuable building block for constructing functional materials.

In conclusion, 3-amino-1-(3-trifluoromethylpyridin-2-yl)cyclobutane-1-carboxylic acid (CAS No. 2228932-16-7) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key player in future innovations within medicinal chemistry and materials science.